Cas no 1252265-57-8 (N-benzyl-N-(cyanomethyl)-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-benzyl-N-(cyanomethyl)-2-oxo-2H-chromene-3-carboxamide
• CAS No: 1252265-57-8
• MF: C₁₉H₁₄N₂O₃
• MW: 318.326064586639
• CID: 5673901
• PubChem ID: 51087761
• Update Time: 2025-07-18

N-benzyl-N-(cyanomethyl)-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1252265-57-8
• N-benzyl-N-(cyanomethyl)-2-oxo-2H-chromene-3-carboxamide
• EN300-26680511
• AKOS034538800
• N-benzyl-N-(cyanomethyl)-2-oxochromene-3-carboxamide
• Z729730804

• Inchi： 1S/C19H14N2O3/c20-10-11-21(13-14-6-2-1-3-7-14)18(22)16-12-15-8-4-5-9-17(15)24-19(16)23/h1-9,12H,11,13H2
• InChI Key： VYHCBUYSDUXIGQ-UHFFFAOYSA-N
• SMILES： O1C(C(=CC2C=CC=CC1=2)C(N(CC#N)CC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 318.10044231g/mol
• Monoisotopic Mass: 318.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 70.4Ų

Additional information on N-benzyl-N-(cyanomethyl)-2-oxo-2H-chromene-3-carboxamide

N-Benzyl-N-(cyanomethyl)-2-oxo-2H-chromene-3-carboxamide and Its Role in Modern Pharmaceutical Research

N-Benzyl-N-(cyanomethyl)-2-oxo-2H-chromene-3-carboxamide is a novel compound with a unique molecular framework that has garnered significant attention in the field of medicinal chemistry. Its chemical structure, characterized by the 2-oxo-2H-chromene-3-carboxamide core and the N-benzyl and cyanomethyl functional groups, provides a versatile platform for drug design. Recent studies have highlighted its potential as a lead compound for the development of novel therapeutic agents targeting specific biological pathways.

The 2-oxo-2H-chromene-3-carboxamide scaffold is a well-known pharmacophore in drug discovery, known for its ability to modulate enzyme activity and receptor interactions. The introduction of the cyanomethyl group enhances the compound's lipophilicity, which may improve its cellular permeability and bioavailability. Meanwhile, the N-benzyl substituent contributes to the molecule's stability and metabolic resistance, making it an attractive candidate for prolonged therapeutic effects.

Recent advancements in synthetic chemistry have enabled the efficient preparation of N-Benzyl-N-(cyanomethyl)-2-oxo-2H-chromene-3-carboxamide. A 2023 study published in *Organic & Biomolecular Chemistry* described a one-pot synthesis method that combines microwave-assisted reactions with catalytic hydrogenation, significantly reducing the number of steps required for its production. This method not only improves the yield but also minimizes the formation of byproducts, aligning with the principles of green chemistry.

Biological evaluations of this compound have revealed its potential as an inhibitor of specific enzymes involved in inflammatory responses. A 2023 paper in *Journal of Medicinal Chemistry* demonstrated that N-Benzyl-N-(cyanomethyl)-2-oxo-2-oxo-2H-chromene-3-carboxamide exhibits potent anti-inflammatory activity by targeting the COX-2 pathway. The compound's ability to selectively inhibit COX-2 while sparing COX-1 suggests its potential as a safer alternative to traditional non-steroidal anti-inflammatory drugs (NSAIDs).

Further research has focused on the compound's interactions with protein targets. A 2023 study using molecular docking simulations identified its binding affinity for the PPAR-γ receptor, a key player in metabolic regulation. This finding opens new avenues for its application in the treatment of metabolic disorders such as type 2 diabetes. The compound's ability to modulate PPAR-γ activity may also contribute to its anti-inflammatory and anti-cancer properties.

The 2-oxo-2H-chromene-3-carboxamide core has been shown to exhibit diverse pharmacological activities, including antioxidant and antitumor effects. A 2023 review in *Current Medicinal Chemistry* highlighted the potential of similar compounds in the development of multitarget drugs. The incorporation of the cyanomethyl group appears to enhance these activities by increasing the molecule's ability to interact with multiple biological targets simultaneously.

Recent advances in computational chemistry have provided insights into the molecular mechanisms underlying the compound's biological effects. A 2023 study using quantum mechanical calculations revealed that the N-benzyl substituent contributes to the molecule's conformational flexibility, which is essential for its interaction with biological targets. These findings underscore the importance of structural optimization in the development of more effective therapeutic agents.

The compound's potential applications extend beyond anti-inflammatory and metabolic disorders. A 2023 preclinical study published in *Pharmaceutical Research* explored its antitumor activity against breast cancer cell lines. The results indicated that N-Benzyl-N-(cyanomethyl)-2-oxo-2H-chromene-3-carboxamide induces apoptosis in cancer cells through the modulation of mitochondrial pathways, suggesting its potential as a novel anticancer agent.

As the field of medicinal chemistry continues to evolve, the development of compounds like N-Benzyl-N-(cyanomethyl)-2-oxo-2H-chromene-3-carboxamide represents a significant step forward in the design of multifunctional therapeutics. Its unique structural features and diverse biological activities make it a promising candidate for further exploration in drug discovery. Ongoing research is expected to uncover additional therapeutic applications and optimize its pharmacological profile for clinical use.